Cas no 391936-74-6 (5-formyl-4-methylthiophene-2-carboxylic acid)

• Product Name: 5-formyl-4-methylthiophene-2-carboxylic acid
• CAS No: 391936-74-6
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 1508688
• PubChem ID: 53212682
• Update Time: 2025-04-21

5-formyl-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-formyl-4-methyl-
• 5-formyl-4-methylthiophene-2-carboxylic acid
• 5-FORMYL-4-METHYL-2-THIOPHENECARBOXYLIC ACID
• 5-formyl-4-methylthiophene-2-carboxylicacid
• CS-0230160
• EN300-102538
• Z1201628424
• UNBOWFQAUBVHML-UHFFFAOYSA-N
• 5-formyl-4-methyl-thiophene-2-carboxylic acid
• DB-169077
• 391936-74-6
• MFCD15730654
• AKOS006334200
• SCHEMBL2064339

• Inchi： 1S/C7H6O3S/c1-4-2-5(7(9)10)11-6(4)3-8/h2-3H,1H3,(H,9,10)
• InChI Key： UNBOWFQAUBVHML-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1C=O

Computed Properties

• Exact Mass: 170.00378
• Monoisotopic Mass: 170.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 54.37